2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C23H18Cl2N2O2/c1-12-4-5-15(23-27-20-8-13(2)14(3)9-21(20)29-23)10-19(12)26-22(28)17-7-6-16(24)11-18(17)25/h4-11H,1-3H3,(H,26,28)
• InChI Key: PKTLQNUBNFHFAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=C(C(=C3)C)C)NC(=O)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C23H18Cl2N2O2
• Molecular Weight: 425.3 g/mol

Description

2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential use in cancer therapy. It was first identified as a potent inducer of tumor necrosis factor-alpha (TNF-α) in mice, and since then, its mechanism of action and potential applications have been investigated in detail.

Mechanism of Action

The exact mechanism of action of 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide is not fully understood. It has been shown to induce the production of TNF-α, a pro-inflammatory cytokine that plays a key role in the immune response to cancer. TNF-α can induce tumor necrosis, inhibit tumor growth, and stimulate the immune system to attack cancer cells. 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients to tumors.
Biochemical and Physiological Effects:
2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has been shown to have a number of biochemical and physiological effects in animal models and in vitro studies. It can induce the production of TNF-α, interleukin-6 (IL-6), and other pro-inflammatory cytokines. It can also inhibit the production of vascular endothelial growth factor (VEGF), a key regulator of angiogenesis. 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. It can also stimulate the immune system to attack cancer cells by activating natural killer (NK) cells and T cells.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. It has been extensively studied in animal models and in vitro assays, and its mechanism of action is well understood. However, there are also some limitations to its use in lab experiments. 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide can be toxic to normal cells at high concentrations, and its effects on the immune system can be complex and difficult to interpret. In addition, its potential use in cancer therapy has not yet been fully realized, and more research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide. One area of focus is the development of new formulations and delivery methods to improve its efficacy and reduce toxicity. Another area of research is the identification of biomarkers that can predict response to 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide treatment. This could help to identify patients who are most likely to benefit from this therapy. Finally, there is a need for more clinical trials to determine the safety and efficacy of 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide in humans, particularly in combination with other chemotherapy drugs.

Synthesis Methods

2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide can be synthesized through a multi-step process starting from 2,4-dichlorobenzoyl chloride and 5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenylamine. The final product is obtained after purification through crystallization or chromatography.

Scientific Research Applications

2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has been extensively studied for its potential use in cancer therapy. It has been shown to induce tumor necrosis and inhibit tumor growth in various animal models, including mice, rats, and rabbits. 2,4-dichloro-N-[5-(5,6-dimethyl-1,3-benzoxazol-2-yl)-2-methylphenyl]benzamide has also been tested in clinical trials as a single agent or in combination with other chemotherapy drugs for the treatment of various types of cancer, including non-small cell lung cancer, melanoma, and bladder cancer.